Cas no 685498-40-2 (3-Azabicyclo[3.3.1]nonan-9-one,1,3-dimethyl-(9CI))

3-Azabicyclo[3.3.1]nonan-9-one,1,3-dimethyl-(9CI) structure
685498-40-2 structure
Product Name:3-Azabicyclo[3.3.1]nonan-9-one,1,3-dimethyl-(9CI)
CAS No:685498-40-2
MF:C10H17NO
MW:167.248082876205
CID:971186
Update Time:2024-03-05

3-Azabicyclo[3.3.1]nonan-9-one,1,3-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.3.1]nonan-9-one,1,3-dimethyl-(9CI)
    • 3,5-dimethyl-3-azabicyclo[3.3.1]nonan-9-one
    • Inchi: 1S/C10H17NO/c1-10-5-3-4-8(9(10)12)6-11(2)7-10/h8H,3-7H2,1-2H3
    • InChI Key: SMAMSIPDVKQTNW-UHFFFAOYSA-N
    • SMILES: C12C(=O)C(C)(CCC1)CN(C)C2

Computed Properties

  • Exact Mass: 167.131
  • Monoisotopic Mass: 167.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • PSA: 20.31000
  • LogP: 1.24520
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